Cas no 179308-49-7 (2-Hydroxy-9-methoxy-2,3-dimethyl-4-methylidene-1,6-dioxaspiro[4.4]non-8-en-7-one)

• Product Name: 2-Hydroxy-9-methoxy-2,3-dimethyl-4-methylidene-1,6-dioxaspiro[4.4]non-8-en-7-one
• CAS No: 179308-49-7
• Molecular Formula: C₁₁H₁₄O₅
• Molecular Weight: 226.225863933563
• CID: 4762600
• PubChem ID: 10220164

2-Hydroxy-9-methoxy-2,3-dimethyl-4-methylidene-1,6-dioxaspiro[4.4]non-8-en-7-one Properties

Names and Identifiers

• 7-hydroxy-4-methoxy-7,8-dimethyl-9-methylene-1,6-dioxaspiro[4.4]non-3-en-2-one
• 2-hydroxy-9-methoxy-2,3-dimethyl-4-methylidene-1,6-dioxaspiro[4.4]non-8-en-7-one
• Papyracillic acid (mezcla de diastereoisomeros)
• BS-1375
• CS-0145943
• HY-N8536
• AKOS040756326
• 179308-49-7
• PAPYRACILLIC ACID

• InChIKey： UEYMIBGYKZFDMD-UHFFFAOYSA-N
• Inchi： 1S/C11H14O5/c1-6-7(2)11(16-10(6,3)13)8(14-4)5-9(12)15-11/h5-6,13H,2H2,1,3-4H3
• SMILES： O1C2(C(=CC(=O)O2)OC)C(=C)C(C)C1(C)O

Computed Properties

• Exact Mass: 226.08412354g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 226.08412354g/mol
• Heavy Atom Count: 16
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals